Cas no 1189649-21-5 (Desphenyl Chloridazon-15N2)

• Product Name: Desphenyl Chloridazon-15N2
• CAS No: 1189649-21-5
• MF: C₄H₄ClN₃O
• MW: 147.533877372742
• CID: 2237873
• PubChem ID: 46781209
• Update Time: 2025-11-06

Desphenyl Chloridazon-15N2 Chemical and Physical Properties

Names and Identifiers

• Desphenylchloridazon-15N2
• 4-Amino-5-chloro-(1,2-15N2)1H-pyridazin-6-one
• 6339-19-1 (unlabeled)
• Desphenyl Chloridazon-15N2
• 1189649-21-5

• Inchi： 1S/C4H4ClN3O/c5-3-2(6)1-7-8-4(3)9/h1H,(H3,6,8,9)/i7+1,8+1
• InChI Key： FEWPCPCEGBPTAL-BFGUONQLSA-N
• SMILES： ClC1C([15NH][15N]=CC=1N)=O

Computed Properties

• Exact Mass: 146.9983592g/mol
• Monoisotopic Mass: 146.9983592g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: -0.3

Additional information on Desphenyl Chloridazon-15N2

Introduction to Desphenyl Chloridazon-15N2 (CAS No. 1189649-21-5)

Desphenyl Chloridazon-15N2, a specialized chemical compound with the CAS number 1189649-21-5, represents a significant advancement in the field of pharmaceutical and biochemical research. This isotope-labeled derivative of Chloridazon has garnered considerable attention due to its unique properties and potential applications in various scientific domains.

The compound Desphenyl Chloridazon-15N2 is particularly notable for its use in nuclear magnetic resonance (NMR) spectroscopy, where the presence of the 15N isotope provides enhanced sensitivity and resolution. This makes it an invaluable tool for researchers studying complex molecular structures and interactions. The integration of nitrogen-15 labeling allows for detailed mechanistic insights into metabolic pathways and drug metabolism, which are crucial for developing new therapeutic agents.

In recent years, the demand for high-purity isotope-labeled compounds has surged, driven by advancements in diagnostic imaging and drug development. Desphenyl Chloridazon-15N2 exemplifies this trend, offering a reliable and precise solution for researchers who require accurate isotopic labeling. Its application in positron emission tomography (PET) scans has been particularly promising, enabling non-invasive visualization of biological processes at the molecular level.

The synthesis of Desphenyl Chloridazon-15N2 involves meticulous chemical processes that ensure high yield and purity. Researchers have been exploring novel synthetic routes to optimize production efficiency while maintaining the integrity of the 15N label. These efforts have led to significant improvements in the scalability of the compound, making it more accessible for widespread use in academic and industrial settings.

One of the most compelling aspects of Desphenyl Chloridazon-15N2 is its role in understanding environmental toxicology. Chloridazon itself is a herbicide that has been extensively studied for its ecological impact. By incorporating the 15N isotope, scientists can track its degradation and transformation in natural systems more effectively. This information is vital for assessing the long-term effects of such compounds on ecosystems and for developing strategies to mitigate potential harm.

The compound has also found applications in agrochemical research, where it serves as a marker for studying nutrient uptake and soil chemistry. The 15N label allows researchers to monitor nitrogen dynamics in plants with high precision, contributing to more sustainable agricultural practices. This aligns with global efforts to enhance food security while minimizing environmental impact.

Advances in analytical chemistry have further expanded the utility of Desphenyl Chloridazon-15N2. Techniques such as liquid chromatography-mass spectrometry (LC-MS) coupled with NMR spectroscopy have enabled researchers to gain deeper insights into the compound's behavior under various conditions. These methodologies are essential for characterizing novel derivatives and understanding their interactions with biological targets.

The pharmaceutical industry has also shown interest in Desphenyl Chloridazon-15N2 due to its potential as a probe for drug discovery. Its ability to be incorporated into active pharmaceutical ingredients (APIs) allows for detailed structural analysis and pharmacokinetic studies. This has accelerated the development of new drugs by providing critical data on molecular interactions and metabolic pathways.

In conclusion, Desphenyl Chloridazon-15N2 (CAS No. 1189649-21-5) stands out as a versatile and highly valuable compound in modern chemical research. Its unique isotopic labeling enhances analytical capabilities across multiple disciplines, from environmental science to pharmaceutical development. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its importance in advancing scientific knowledge.